Cas no 1049364-95-5 (N-(1,3-benzothiazol-2-yl)-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide)

N-(1,3-benzothiazol-2-yl)-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide structure

1049364-95-5 structure

Product Name:N-(1,3-benzothiazol-2-yl)-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide

CAS No:1049364-95-5

MF:C₁₉H₁₁FN₄OS₂

MW:394.445244073868

CID:5956282

PubChem ID:42269975

Update Time:2024-01-16

N-(1,3-benzothiazol-2-yl)-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(1,3-benzothiazol-2-yl)-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
- AKOS024504594
- N-(benzo[d]thiazol-2-yl)-6-(4-fluorophenyl)imidazo[2,1-b]thiazole-3-carboxamide
- 1049364-95-5
- F5269-0034
- Inchi： 1S/C19H11FN4OS2/c20-12-7-5-11(6-8-12)14-9-24-15(10-26-19(24)22-14)17(25)23-18-21-13-3-1-2-4-16(13)27-18/h1-10H,(H,21,23,25)
- InChI Key： UMIAZIYNPQPQNU-UHFFFAOYSA-N
- SMILES： S1C=C(C(NC2=NC3C=CC=CC=3S2)=O)N2C=C(C3C=CC(=CC=3)F)N=C12

Computed Properties

Exact Mass: 394.03583150g/mol
Monoisotopic Mass: 394.03583150g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 562
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 116Å²

N-(1,3-benzothiazol-2-yl)-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide Pricemore >>

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